Cas no 179524-68-6 ((2,4-Difluorophenyl)methanesulfonyl chloride)

(2,4-Difluorophenyl)methanesulfonyl chloride is a versatile sulfonylating reagent widely used in organic synthesis and pharmaceutical intermediates. Its key advantages include high reactivity as an electrophile, enabling efficient introduction of the methanesulfonyl group into target molecules. The difluorophenyl moiety enhances stability and influences electronic properties, making it valuable for constructing complex architectures. This compound is particularly useful in nucleophilic substitution reactions, amide couplings, and as a precursor for sulfonamide derivatives. It exhibits good solubility in common organic solvents, facilitating handling in synthetic workflows. The presence of fluorine atoms further allows for selective functionalization, expanding its utility in medicinal chemistry and material science applications. Proper storage under anhydrous conditions is recommended to maintain reactivity.
(2,4-Difluorophenyl)methanesulfonyl chloride structure
179524-68-6 structure
Product Name:(2,4-Difluorophenyl)methanesulfonyl chloride
CAS No:179524-68-6
MF:C7H5ClF2O2S
MW:226.628206968307
MDL:MFCD06798046
CID:890105
PubChem ID:2761455
Update Time:2025-05-27

(2,4-Difluorophenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • (2,4-Difluorophenyl)methanesulfonyl chloride
    • 2,4-Difluorobenzylsulfonyl chloride
    • 2,4,6-TRIMETHOXYPHENYLACETIC ACID
    • 2,4-Difluorobenzylsulphonyl chloride
    • alpha-(Chlorosulphonyl)-2,4-difluorotoluene
    • (2,4-Difluorophenyl)methylsulphonyl chloride
    • (2,4-Difluorophenyl)methanesulphonyl chloride
    • MDL： MFCD06798046
    • Inchi： 1S/C7H5ClF2O2S/c8-13(11,12)4-5-1-2-6(9)3-7(5)10/h1-3H,4H2
    • InChI Key： JCBYCKNOGYFRDS-UHFFFAOYSA-N
    • SMILES： ClS(CC1C=CC(=CC=1F)F)(=O)=O

Computed Properties

  • Exact Mass: 225.96700
  • Monoisotopic Mass: 225.9666846g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Melting Point: 40-41°C
  • PSA: 42.52000
  • LogP: 3.11420

(2,4-Difluorophenyl)methanesulfonyl chloride Security Information

  • Hazardous Material transportation number：UN 3261 8 / PGIII
  • Hazard Category Code： 34
  • Safety Instruction： 26-36/37/39-45
  • Hazardous Material Identification： C

(2,4-Difluorophenyl)methanesulfonyl chloride Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

(2,4-Difluorophenyl)methanesulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
024391-1g
2,4-Difluorobenzylsulfonyl chloride
 179524-68-6 97%
1g
 ￡176.00 2022-03-01
Fluorochem
024391-5g
2,4-Difluorobenzylsulfonyl chloride
 179524-68-6 97%
5g
 ￡576.00 2022-03-01
Apollo Scientific
PC49122-500mg
(2,4-Difluorophenyl)methanesulphonyl chloride
 179524-68-6
500mg
 £95.00 2025-02-21
Apollo Scientific
PC49122-1g
(2,4-Difluorophenyl)methanesulphonyl chloride
 179524-68-6
1g
 £165.00 2025-02-21
abcr
AB294416-250 mg
(2,4-Difluorophenyl)methanesulfonyl chloride; 95%
 179524-68-6
250 mg
 €204.20 2023-07-20
abcr
AB294416-1 g
(2,4-Difluorophenyl)methanesulfonyl chloride; 95%
 179524-68-6
1g
 €289.80 2023-04-26
abcr
AB294416-5 g
(2,4-Difluorophenyl)methanesulfonyl chloride; 95%
 179524-68-6
5 g
 €1,045.70 2023-07-20
Fluorochem
024391-250mg
2,4-Difluorobenzylsulfonyl chloride
 179524-68-6 97%
250mg
 ￡105.00 2022-03-01
Enamine
EN300-122933-0.05g
(2,4-difluorophenyl)methanesulfonyl chloride
 179524-68-6 95%
0.05g
 $51.0 2023-02-15
Enamine
EN300-122933-0.1g
(2,4-difluorophenyl)methanesulfonyl chloride
 179524-68-6 95%
0.1g
 $77.0 2023-02-15

(2,4-Difluorophenyl)methanesulfonyl chloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:179524-68-6)2,4-DIFLUOROBENZYLSULFONYL CHLORIDE
Order Number:LE8009
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:58
Price ($):discuss personally
Email:18501500038@163.com

(2,4-Difluorophenyl)methanesulfonyl chloride Related Literature

Related Categories

179524-68-6 ((2,4-Difluorophenyl)methanesulfonyl chloride) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:179524-68-6)2,4-DIFLUOROBENZYLSULFONYL CHLORIDE
LE8009
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email